N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(8-methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C12H19NO3/c1-3-11(14)13-7-10-4-5-12(16-10)6-9(2)15-8-12/h3,9-10H,1,4-8H2,2H3,(H,13,14)
• InChI Key: LRPCNGRGUKAYTG-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2(CCC(O2)CNC(=O)C=C)CO1
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol

Description

N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide, also known as MDN-001, is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide is not fully understood, but it is believed to work by modulating several different signaling pathways in the body. These pathways include the Nrf2/ARE pathway, which is involved in regulating antioxidant and anti-inflammatory responses, and the PI3K/Akt pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide has been shown to have several biochemical and physiological effects, including:
1. Increased antioxidant activity: N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide has been shown to increase the activity of several antioxidant enzymes in the body, which may help to protect cells from oxidative damage.
2. Reduced inflammation: N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide has been shown to reduce inflammation in several different models of inflammation, including in the brain and in the gut.
3. Improved cognitive function: In animal studies, N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide has been shown to improve cognitive function, including memory and learning.

Advantages and Limitations for Lab Experiments

N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide has several advantages as a compound for use in lab experiments. It is relatively easy to synthesize, and it has been shown to have a range of biochemical and physiological effects that make it a promising candidate for further research. However, there are also some limitations to its use. For example, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several potential future directions for research on N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide. Some of these include:
1. Further investigation of its neuroprotective properties, including in models of traumatic brain injury and neurodegenerative diseases.
2. Investigation of its potential as a treatment for inflammatory conditions, such as arthritis and inflammatory bowel disease.
3. Investigation of its potential as an anticancer agent.
4. Further studies to determine its safety and efficacy in humans.
Conclusion:
N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide is a synthetic compound that has shown promise as a potential therapeutic agent for a range of conditions. Its neuroprotective and anti-inflammatory properties, as well as its potential as an anticancer agent, make it a promising candidate for further research. However, more studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The exact synthesis method is complex and beyond the scope of this paper, but it has been described in detail in scientific literature.

Scientific Research Applications

N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide has been the subject of several scientific studies, with researchers investigating its potential as a therapeutic agent for a range of conditions. Some of the areas of research include:
1. Neuroprotection: N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide has been shown to have neuroprotective properties, meaning it may be able to protect the brain from damage caused by injury or disease. This makes it a potential candidate for the treatment of conditions such as stroke, traumatic brain injury, and neurodegenerative diseases like Alzheimer's and Parkinson's.
2. Anti-inflammatory effects: N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide has been shown to have anti-inflammatory effects, which may make it useful in the treatment of conditions that involve inflammation, such as arthritis and inflammatory bowel disease.
3. Anticancer properties: Some studies have suggested that N-[(8-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl)methyl]prop-2-enamide may have anticancer properties, although more research is needed in this area.